molecular formula C11H14F3N3 B12105910 3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline

3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline

Cat. No.: B12105910
M. Wt: 245.24 g/mol
InChI Key: GRZPBCDAMJHWCZ-UHFFFAOYSA-N
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Description

    3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline: , is a chemical compound with the molecular formula C₁₀H₁₁F₃N₂.

  • It features a piperazine ring (a six-membered heterocycle containing two nitrogen atoms) and a trifluoromethyl group attached to an aniline moiety.
  • The compound’s structure is as follows:

    C₁₀H₁₁F₃N₂\text{C₁₀H₁₁F₃N₂} C₁₀H₁₁F₃N₂

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  • Mechanism of Action

    • The compound’s mechanism of action depends on its specific application.
    • In the case of anti-tubercular activity, it likely targets essential enzymes or pathways in Mycobacterium tuberculosis.
  • Comparison with Similar Compounds

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    Properties

    Molecular Formula

    C11H14F3N3

    Molecular Weight

    245.24 g/mol

    IUPAC Name

    3-piperazin-1-yl-5-(trifluoromethyl)aniline

    InChI

    InChI=1S/C11H14F3N3/c12-11(13,14)8-5-9(15)7-10(6-8)17-3-1-16-2-4-17/h5-7,16H,1-4,15H2

    InChI Key

    GRZPBCDAMJHWCZ-UHFFFAOYSA-N

    Canonical SMILES

    C1CN(CCN1)C2=CC(=CC(=C2)N)C(F)(F)F

    Origin of Product

    United States

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